Cas no 2138410-41-8 (3-bromo-1-cyclopropyl-1H-pyrazole-4-carbaldehyde)

• Product Name: 3-bromo-1-cyclopropyl-1H-pyrazole-4-carbaldehyde
• CAS No: 2138410-41-8
• MF: C₇H₇BrN₂O
• MW: 215.047280550003
• CID: 6223276
• PubChem ID: 165480815
• Update Time: 2025-06-08

3-bromo-1-cyclopropyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-bromo-1-cyclopropyl-1H-pyrazole-4-carbaldehyde
• 2138410-41-8
• EN300-1105364
• G75608

• Inchi： 1S/C7H7BrN2O/c8-7-5(4-11)3-10(9-7)6-1-2-6/h3-4,6H,1-2H2
• InChI Key： WNCRHCSKECYFTP-UHFFFAOYSA-N
• SMILES： BrC1C(C=O)=CN(C2CC2)N=1

Computed Properties

• Exact Mass: 213.97418g/mol
• Monoisotopic Mass: 213.97418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 34.9Ų

Additional information on 3-bromo-1-cyclopropyl-1H-pyrazole-4-carbaldehyde

Professional Introduction to 3-bromo-1-cyclopropyl-1H-pyrazole-4-carbaldehyde (CAS No. 2138410-41-8)

3-bromo-1-cyclopropyl-1H-pyrazole-4-carbaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 2138410-41-8, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole family, a class of heterocycles characterized by a five-membered ring containing two nitrogen atoms. The structural features of 3-bromo-1-cyclopropyl-1H-pyrazole-4-carbaldehyde, particularly the presence of a bromine substituent at the 3-position and a cyclopropyl group at the 1-position, along with the aldehyde functionality at the 4-position, make it a versatile intermediate for synthetic applications and drug discovery.

The aldehyde group in this molecule serves as a reactive handle for further functionalization, enabling the synthesis of more complex derivatives. This reactivity has made 3-bromo-1-cyclopropyl-1H-pyrazole-4-carbaldehyde a valuable building block in organic synthesis. The bromine atom at the 3-position provides a site for cross-coupling reactions, such as Suzuki-Miyaura, Stille, or Buchwald-Hartwig couplings, which are widely employed in constructing biaryl systems and other complex molecular architectures. Additionally, the cyclopropyl group introduces steric and electronic effects that can influence the biological activity of derived compounds.

In recent years, there has been growing interest in pyrazole derivatives due to their broad spectrum of biological activities. Pyrazoles have been shown to exhibit properties such as antimicrobial, anti-inflammatory, antiviral, and anticancer effects. The specific substitution pattern in 3-bromo-1-cyclopropyl-1H-pyrazole-4-carbaldehyde may contribute to unique pharmacological profiles, making it an attractive candidate for further investigation. For instance, studies have demonstrated that pyrazole derivatives with bromine substituents can modulate enzyme activity and interact with biological targets in novel ways.

One of the most compelling aspects of 3-bromo-1-cyclopropyl-1H-pyrazole-4-carbaldehyde is its potential as a scaffold for drug development. The combination of the aldehyde group, bromine atom, and cyclopropyl group allows for diverse chemical modifications, enabling researchers to fine-tune the properties of derived compounds. This flexibility is particularly valuable in medicinal chemistry, where subtle changes in molecular structure can significantly impact biological activity. Recent advancements in computational chemistry and high-throughput screening have further enhanced the utility of such intermediates by allowing rapid evaluation of their potential pharmacological effects.

The synthesis of 3-bromo-1-cyclopropyl-1H-pyrazole-4-carbaldehyde typically involves multi-step organic transformations starting from readily available precursors. The introduction of the bromine atom can be achieved through halogenation reactions, while the cyclopropyl group can be incorporated via cyclopropanation or other cyclization strategies. The final step often involves formylation at the 4-position to yield the desired aldehyde. These synthetic routes highlight the compound's accessibility and utility as an intermediate in complex molecule construction.

From a research perspective, 3-bromo-1-cyclopropyl-1H-pyrazole-4-carbaldehyde has been explored in several cutting-edge studies. For example, researchers have utilized this compound to develop novel inhibitors targeting specific enzymes involved in cancer metabolism. The structural motifs present in this molecule have shown promise in disrupting key metabolic pathways that are overactive in tumor cells. Additionally, derivatives of this compound have been investigated for their potential to modulate immune responses, offering insights into new therapeutic strategies for autoimmune diseases.

The role of heterocyclic compounds like pyrazoles in drug discovery cannot be overstated. Their structural diversity and biological relevance make them indispensable tools for medicinal chemists. The specific features of 3-bromo-1-cyclopropyl-1H-pyrazole-4-carbaldehyde, including its aldehyde functionality, bromine substituent, and cyclopropyl moiety, contribute to its versatility and make it a compelling candidate for further exploration. As research continues to uncover new applications for this compound, its significance in pharmaceutical development is likely to grow.

In conclusion, 3-bromo-1-cyclopropyl-1H-pyrazole-4-carbaldehyde (CAS No. 2138410-41-8) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups and synthetic accessibility positions it as a valuable tool for both academic research and industrial applications. As our understanding of biological systems evolves, compounds like this will continue to play a crucial role in shaping the future of medicine.